1-(diphenylmethyl)-4-(3-methoxy-2-naphthoyl)piperazine hydrochloride

• IUPAC Name: (4-benzhydrylpiperazin-1-yl)-(3-methoxynaphthalen-2-yl)methanone;hydrochloride
• InChI: InChI=1S/C29H28N2O2.ClH/c1-33-27-21-25-15-9-8-14-24(25)20-26(27)29(32)31-18-16-30(17-19-31)28(22-10-4-2-5-11-22)23-12-6-3-7-13-23;/h2-15,20-21,28H,16-19H2,1H3;1H
• InChI Key: KCKIBAFSLLTHAW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=CC=CC=C2C=C1C(=O)N3CCN(CC3)C(C4=CC=CC=C4)C5=CC=CC=C5.Cl
• Molecular Formula: C29H29ClN2O2
• Molecular Weight: 473.0 g/mol

Description

1-(diphenylmethyl)-4-(3-methoxy-2-naphthoyl)piperazine hydrochloride, also known as URB597, is a compound that has gained attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of fatty acid amide hydrolase (FAAH) inhibitors, which are known to increase the levels of endocannabinoids in the body.

Mechanism of Action

1-(diphenylmethyl)-4-(3-methoxy-2-naphthoyl)piperazine hydrochloride works by inhibiting the enzyme FAAH, which is responsible for the breakdown of endocannabinoids. By inhibiting FAAH, 1-(diphenylmethyl)-4-(3-methoxy-2-naphthoyl)piperazine hydrochloride increases the levels of endocannabinoids in the body, which in turn activate cannabinoid receptors and produce therapeutic effects.
Biochemical and Physiological Effects:
1-(diphenylmethyl)-4-(3-methoxy-2-naphthoyl)piperazine hydrochloride has been shown to increase the levels of anandamide, a type of endocannabinoid, in the body. Anandamide is known to have analgesic, anxiolytic, and antidepressant effects, and may also play a role in regulating inflammation. Additionally, 1-(diphenylmethyl)-4-(3-methoxy-2-naphthoyl)piperazine hydrochloride has been shown to have anti-inflammatory effects and may be useful in the treatment of inflammatory conditions such as arthritis.

Advantages and Limitations for Lab Experiments

One advantage of 1-(diphenylmethyl)-4-(3-methoxy-2-naphthoyl)piperazine hydrochloride is that it is a selective inhibitor of FAAH, meaning that it does not affect other enzymes in the body. This makes it a useful tool for studying the role of endocannabinoids in various physiological processes. However, one limitation of 1-(diphenylmethyl)-4-(3-methoxy-2-naphthoyl)piperazine hydrochloride is that it has a short half-life in the body, which may limit its therapeutic potential.

Future Directions

There are several potential future directions for research on 1-(diphenylmethyl)-4-(3-methoxy-2-naphthoyl)piperazine hydrochloride. One area of interest is the use of 1-(diphenylmethyl)-4-(3-methoxy-2-naphthoyl)piperazine hydrochloride in the treatment of pain, anxiety, and depression. Additionally, 1-(diphenylmethyl)-4-(3-methoxy-2-naphthoyl)piperazine hydrochloride may have potential applications in the treatment of inflammatory conditions such as arthritis. Further research is needed to fully understand the therapeutic potential of 1-(diphenylmethyl)-4-(3-methoxy-2-naphthoyl)piperazine hydrochloride and to develop more effective formulations with longer half-lives.

Synthesis Methods

The synthesis of 1-(diphenylmethyl)-4-(3-methoxy-2-naphthoyl)piperazine hydrochloride involves the reaction of 3-methoxy-2-naphthoyl chloride with diphenylmethylpiperazine in the presence of a base, followed by hydrolysis of the resulting intermediate with hydrochloric acid. The final product is obtained as a hydrochloride salt.

Scientific Research Applications

1-(diphenylmethyl)-4-(3-methoxy-2-naphthoyl)piperazine hydrochloride has been extensively studied for its potential therapeutic applications, particularly in the treatment of pain, anxiety, and depression. Studies have shown that 1-(diphenylmethyl)-4-(3-methoxy-2-naphthoyl)piperazine hydrochloride increases the levels of endocannabinoids in the body, which are known to have analgesic, anxiolytic, and antidepressant effects. Additionally, 1-(diphenylmethyl)-4-(3-methoxy-2-naphthoyl)piperazine hydrochloride has been shown to have anti-inflammatory properties and may be useful in the treatment of inflammatory conditions such as arthritis.